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Compound of Interest

Compound Name: Mavoglurant racemate

Cat. No.: B1139316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mavoglurant (AFQ056) is a selective, non-competitive antagonist of the metabotropic glutamate

receptor 5 (mGluR5), which has been investigated for the treatment of various neurological and

psychiatric disorders. As a chiral molecule, the stereoselective pharmacokinetics of its

enantiomers are of significant interest in drug development to understand their individual

contributions to efficacy and safety. This document provides detailed high-performance liquid

chromatography (HPLC) methods for the quantitative analysis of Mavoglurant in plasma. A

validated achiral method for the determination of total Mavoglurant is presented, alongside a

proposed method for the chiral separation of its enantiomers.

Achiral Analysis of Mavoglurant in Human Plasma
A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for the quantification of Mavoglurant in human plasma has been validated and

published.[1][2] This method is suitable for pharmacokinetic studies requiring the measurement

of total drug concentration.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of the validated achiral LC-

MS/MS method for Mavoglurant in human plasma.[1][2]
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Parameter Value

Linearity Range 2.00 - 2500 ng/mL

Lower Limit of Quantification (LLOQ) 2.00 ng/mL

Precision (RSD%) ≤ 15% (≤ 20% at LLOQ)

Accuracy (% Bias) Within ± 15% (± 20% at LLOQ)

Absolute Recovery High

Anticoagulant
Sodium Heparin (also tested with Lithium

Heparin and K3EDTA)

Experimental Protocol: Achiral LC-MS/MS Method
This protocol is based on the validated method by Jakab et al. (2013).[1][2]

1. Sample Preparation (Protein Precipitation)

Thaw frozen human plasma samples at room temperature.

Vortex the plasma samples to ensure homogeneity.

To 50 µL of plasma, add 200 µL of a suitable organic solvent (e.g., acetonitrile or methanol)

containing the internal standard.

Vortex the mixture for approximately 1 minute to precipitate proteins.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 5 minutes.

Transfer the supernatant to a clean tube or a 96-well plate for analysis.

2. Chromatographic Conditions

HPLC System: A validated high-performance liquid chromatography system.

Column: Cosmosil 5 C18, 150 x 4.6 mm, 5 µm.[1][2]
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Column Temperature: 40 ± 0.5 °C.[1][2]

Mobile Phase: 0.1% (v/v) Acetic Acid in Water / Methanol (10:90, v/v).[1][2]

Flow Rate: 1.0 mL/min.[1][2]

Injection Volume: 10 µL.

3. Mass Spectrometric Detection

Mass Spectrometer: A tandem mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), Positive.[1][2]

Detection Mode: Multiple Reaction Monitoring (MRM).[1][2]

MRM Transitions: Specific precursor-to-product ion transitions for Mavoglurant and the

internal standard should be optimized.

Experimental Workflow: Achiral Analysis

Sample Preparation LC-MS/MS Analysis

Plasma Sample (50 µL) Add Internal Standard in
Precipitating Solvent Vortex Mix Centrifuge Collect Supernatant HPLC Separation

(C18 Column)
Inject Tandem MS Detection

(MRM Mode)
Data Acquisition

and Quantification

Sample Preparation (SPE) Chiral HPLC Analysis

Plasma Sample (100 µL) Solid-Phase Extraction
(Condition, Load, Wash, Elute) Evaporate Eluate Reconstitute in Mobile Phase Chiral HPLC Separation

(Polysaccharide CSP)
Inject UV or MS Detection Data Acquisition and

Enantiomer Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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